![molecular formula C16H12N2O3 B3001665 3-Benzamido-2-benzofurancarboxamide CAS No. 68217-75-4](/img/structure/B3001665.png)
3-Benzamido-2-benzofurancarboxamide
Overview
Description
3-Benzamido-2-benzofurancarboxamide is a synthetic organic compound. It has a molecular formula of C16H12N2O3 and an average mass of 280.278 Da .
Synthesis Analysis
The synthesis of elaborate benzofuran-2-carboxamide derivatives involves 8-aminoquinoline directed C–H arylation and transamidation chemistry . This method enables access to a wide range of elaborate benzofuran-2-carboxamides .Molecular Structure Analysis
The molecular structure of 3-Benzamido-2-benzofurancarboxamide consists of a benzofuran core with an amide group attached to the 3-position and a carboxamide group attached to the 2-position .Scientific Research Applications
Synthesis of Complex Benzofuran Derivatives
This compound can be used in the synthesis of structurally complex benzofuran derivatives through transamidation procedures, which are important in various fields such as medicinal chemistry and material science .
Benzofurans in Research
As a benzofuran derivative, 3-Benzamido-2-benzofurancarboxamide may be involved in research related to its parent class of compounds, which have applications ranging from pharmaceuticals to agrochemicals .
Mechanism of Action
Target of Action
3-Benzamido-2-benzofurancarboxamide is a benzofuran derivative . Benzofuran derivatives have been found to interact with various targets, including the RDL GABA receptor . This receptor plays a crucial role in inhibitory neurotransmission in the central nervous system .
Mode of Action
The compound acts as an antagonist at the RDL GABA receptor . It binds to a site near G319 in the third transmembrane segment of the receptor . This binding site is distinct from those of other antagonists such as fipronil and α-endosulfan . The compound’s interaction with the receptor inhibits the chloride ion flux into nerve cells, leading to nervous system hyperexcitation .
Biochemical Pathways
Given its antagonistic action on the rdl gaba receptor, it likely impacts theGABAergic neurotransmission pathway . This could lead to downstream effects such as altered neuronal excitability and neurotransmitter release.
Pharmacokinetics
Similar compounds like vilazodone, an antidepressant with a benzofuran core, are known to be administered orally and require food for adequate drug concentrations and efficacy . The dosage is typically titrated up to reduce the risk of adverse effects .
Result of Action
The primary result of 3-Benzamido-2-benzofurancarboxamide’s action is the inhibition of GABAergic neurotransmission , leading to nervous system hyperexcitation . This could potentially have therapeutic applications in conditions where GABAergic neurotransmission is dysregulated.
Action Environment
The action of 3-Benzamido-2-benzofurancarboxamide can be influenced by various environmental factors. For instance, the presence of food can impact the bioavailability of similar compounds . Additionally, genetic factors such as mutations in the target receptor can affect the compound’s efficacy .
properties
IUPAC Name |
3-benzamido-1-benzofuran-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N2O3/c17-15(19)14-13(11-8-4-5-9-12(11)21-14)18-16(20)10-6-2-1-3-7-10/h1-9H,(H2,17,19)(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDUMTSOFUMWLJQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Benzamido-1-benzofuran-2-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.